Cas no 1520419-48-0 (5,5,5-trifluoro-2,2-dimethylpentanoic acid)

• Product Name: 5,5,5-trifluoro-2,2-dimethylpentanoic acid
• CAS No: 1520419-48-0
• MF: C₇H₁₁F₃O₂
• MW: 184.156253099442
• CID: 5878864
• PubChem ID: 79426404
• Update Time: 2025-10-28

5,5,5-trifluoro-2,2-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5,5,5-trifluoro-2,2-dimethylpentanoic acid
• AKOS017980708
• 1520419-48-0
• EN300-1935739

• Inchi： 1S/C7H11F3O2/c1-6(2,5(11)12)3-4-7(8,9)10/h3-4H2,1-2H3,(H,11,12)
• InChI Key： MTXJGTHQJBTWBS-UHFFFAOYSA-N
• SMILES： FC(CCC(C(=O)O)(C)C)(F)F

Computed Properties

• Exact Mass: 184.07111408g/mol
• Monoisotopic Mass: 184.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 5,5,5-trifluoro-2,2-dimethylpentanoic acid

Introduction to 5,5,5-trifluoro-2,2-dimethylpentanoic acid (CAS No. 1520419-48-0)

5,5,5-trifluoro-2,2-dimethylpentanoic acid, identified by its Chemical Abstracts Service (CAS) number 1520419-48-0, is a fluorinated carboxylic acid that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are known to modulate the electronic and steric environments of organic molecules, thereby influencing their biological activity and chemical reactivity.

The molecular structure of 5,5,5-trifluoro-2,2-dimethylpentanoic acid consists of a five-carbon backbone with three fluorine atoms substituting the terminal carbon and two methyl groups attached to the second carbon. This arrangement imparts a high degree of lipophilicity and metabolic stability, making it an attractive candidate for various applications in drug design and synthesis. The presence of fluorine atoms also enhances the compound's resistance to hydrolysis and oxidation, which are critical factors in pharmaceutical formulations where stability is paramount.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to improve pharmacokinetic profiles of drugs. Specifically, fluorine substitution at certain positions in a molecule can lead to increased binding affinity, reduced metabolic clearance, and enhanced bioavailability. 5,5,5-trifluoro-2,2-dimethylpentanoic acid exemplifies this trend, as its fluorinated side chain interacts favorably with biological targets while maintaining structural integrity under physiological conditions.

One of the most compelling aspects of 5,5,5-trifluoro-2,2-dimethylpentanoic acid is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged its reactive carboxylic acid group to form esters, amides, and other derivatives that exhibit diverse biological activities. For instance, fluoroalkyl carboxylic acids have been explored as components in antiviral and anticancer drugs due to their ability to disrupt viral protease activity and inhibit tumor growth pathways.

Recent studies have highlighted the role of fluorinated carboxylic acids in modulating enzyme function. A notable example is the use of trifluoromethyl-substituted carboxylic acids as inhibitors of proteases involved in inflammation and cancer progression. The structural features of 5,5,5-trifluoro-2,2-dimethylpentanoic acid, including its bulky fluoroalkyl group and flexible alkyl chains, make it an ideal scaffold for designing such inhibitors. By fine-tuning the substitution pattern and functional groups, chemists can generate novel compounds with tailored biological activities.

The synthetic pathways for 5,5,5-trifluoro-2,2-dimethylpentanoic acid also warrant discussion. Traditional methods involve multi-step organic transformations starting from readily available precursors such as trifluoromethanol or perfluorinated ketones. Advances in catalytic processes have enabled more efficient and scalable synthesis routes that minimize waste and improve yield. These innovations are crucial for industrial applications where cost-effectiveness and environmental sustainability are key considerations.

Another area where 5,5,5-trifluoro-2,2-dimethylpentanoic acid has found utility is in materials science. Fluorinated compounds are known for their low surface energy and hydrophobic properties, making them valuable in coatings that enhance durability and resistance to environmental degradation. Additionally, the compound's ability to form stable complexes with metal ions has led to its use in catalysis and polymer stabilization.

The impact of fluorine substitution on spectroscopic properties cannot be overstated. NMR spectroscopy is particularly useful for characterizing fluoroalkyl carboxylic acids due to the distinct chemical shifts exhibited by fluorine nuclei. This allows researchers to confirm structural assignments with high precision and explore dynamic processes such as conformational changes or ligand exchange interactions.

In conclusion, 5,, 5,, 5-trifluoro-, 2,, 2-dimethylpentanoic acid (CAS No. 1520419-48-0) represents a versatile building block with broad applications across multiple scientific disciplines. Its unique combination of lipophilicity, metabolic stability,and reactivity makes it indispensable in drug discovery, materials engineering,and chemical synthesis. As research continues to uncover new ways to harness its potential, this compound is poised to play an even greater role in advancing scientific innovation.